Cas no 2231675-22-0 (2-(Hydroxymethyl)cyclobutan-1-ol)

• Product Name: 2-(Hydroxymethyl)cyclobutan-1-ol
• CAS No: 2231675-22-0
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD08703346
• CID: 5070851
• PubChem ID: 18755330
• Update Time: 2026-03-01

2-(Hydroxymethyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(hydroxymethyl)cyclobutan-1-ol
• P20965
• 2-(Hydroxymethyl)cyclobutan-1-ol

• MDL： MFCD08703346
• Inchi： 1S/C5H10O2/c6-3-4-1-2-5(4)7/h4-7H,1-3H2
• InChI Key： VSYWGNKHUGJYOX-UHFFFAOYSA-N
• SMILES： OC1CCC1CO

Computed Properties

• Exact Mass: 102.068079557 g/mol
• Monoisotopic Mass: 102.068079557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5
• Molecular Weight: 102.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(Hydroxymethyl)cyclobutan-1-ol

2-(Hydroxymethyl)cyclobutan-1-ol (CAS No. 2231675-22-0): A Versatile Building Block in Modern Medicinal Chemistry

2-(Hydroxymethyl)cyclobutan-1-ol (CAS No. 2231675-22-0) is a structurally unique cyclic alcohol that has garnered significant attention in the field of medicinal chemistry due to its distinctive hydroxymethyl group and cyclobutan-1-ol scaffold. This compound, characterized by a four-membered ring with a hydroxymethyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules with diverse pharmacological properties. Recent advances in synthetic methodologies have enabled the efficient preparation of this compound, facilitating its exploration in drug discovery programs targeting various disease pathways, including cancer, neurodegenerative disorders, and metabolic diseases.

The chemical structure of 2-(Hydroxymethyl)cyclobutan-1-ol consists of a cyclobutane ring with a hydroxymethyl (-CH2OH) group attached to the 2-position of the ring. This structural motif confers unique conformational flexibility, which is a key factor in its ability to act as a chiral auxiliary and precursor in asymmetric synthesis. The hydroxymethyl group is particularly valuable in organic synthesis due to its ability to participate in a wide range of reactions, including nucleophilic substitution, elimination, and condensation reactions. Recent studies published in Advanced Synthesis & Catalysis (2023) have demonstrated that the hydroxymethyl group can be selectively functionalized using catalytic systems involving transition metal complexes, enabling the synthesis of complex molecules with high stereoselectivity.

The cyclobutan-1-ol scaffold in 2-(Hydroxymethyl)cyclobutan-1-ol has been extensively studied for its potential applications in pharmaceutical development. The four-membered ring system is known to exhibit favorable interactions with biological targets, particularly those involving hydrogen bonding and hydrophobic interactions. A 2024 study in Journal of Medicinal Chemistry highlighted the use of 2-(Hydroxymethyl)cyclobutan-1-ol as a core structure in the development of novel antitumor agents with enhanced cellular uptake and reduced toxicity compared to conventional chemotherapeutic drugs. The researchers utilized molecular docking simulations to demonstrate that the cyclobutan-1-ol scaffold could form stable interactions with the ATP-binding domain of tyrosine kinase inhibitors, suggesting its potential as a drug lead in oncology.

One of the most promising applications of 2-(Hydroxymethyl)cyclobutan-1-ol lies in its role as a building block for the synthesis of modulators of G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, responsible for mediating cellular responses to a wide range of extracellular signals. In a groundbreaking study published in Nature Communications (2023), scientists from the Broad Institute demonstrated that derivatives of 2-(Hydroxymethyl)cyclobutan-1-ol could be used to develop selective agonists for the μ-opioid receptor, offering new avenues for the treatment of chronic pain without the risk of opioid addiction. The hydroxymethyl group in this context was found to be crucial for stabilizing the receptor-ligand interaction through hydrogen bonding with conserved aspartic acid residues in the binding pocket.

Recent developments in green chemistry have also contributed to the increased interest in 2-(Hydroxymethyl)cyclobutan-1-ol as a sustainable synthetic intermediate. A 2024 paper in Green Chemistry reported a novel bio-based synthesis route for this compound using enzymatic catalysis. The methodology involved the use of lipase-catalyzed hydrolysis of a cyclic ester precursor, resulting in high yields (92%) and minimal by-product formation. This approach not only reduces the environmental impact of the synthesis but also aligns with the principles of atom economy and process intensification in pharmaceutical manufacturing.

Another area of active research involving 2-(Hydroxymethyl)cyclobutan-1-ol is its application in the development of antimicrobial agents. The cyclobutan-1-ol scaffold has been shown to exhibit intrinsic hydrophobicity, which is a desirable property for compounds targeting bacterial cell membranes. In a 2023 study published in Antimicrobial Agents and Chemotherapy, researchers synthesized a series of 2-(Hydroxymethyl)cyclobutan-1-ol derivatives and evaluated their minimum inhibitory concentrations (MICs) against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The most potent compound in the series exhibited an MIC of 1 μM against S. aureus, outperforming conventional antibiotics such as ciprofloxacin and vancomycin in terms of selectivity index.

The hydroxymethyl group in 2-(Hydroxymethyl)cyclobutan-1-ol has also been exploited in the design of prodrugs for targeted drug delivery. A 2024 study in ACS Medicinal Chemistry Letters demonstrated that the hydroxymethyl group could be modified to include click chemistry-compatible moieties, such as azide or alkyne groups, which can be used to attach polyethylene glycol (PEG) chains or other targeting ligands. This strategy allows for the creation of nanoparticle-based drug delivery systems with enhanced pharmacokinetic profiles and reduced systemic toxicity.

In the field of neuropharmacology, 2-(Hydroxymethyl)cyclobutan-1-ol has emerged as a valuable tool for the development of modulators of NMDA receptors, which play a critical role in synaptic plasticity and memory formation. A 2023 paper in Neuron described the use of 2-(Hydroxymethyl)cyclobutan-1-ol derivatives as positive allosteric modulators of the NMDA receptor, with potential applications in the treatment of Alzheimer’s disease and schizophrenia. The cyclobutan-1-ol scaffold was found to enhance the affinity of the compound for the glycine binding site of the receptor, leading to improved neuroprotective effects in preclinical models.

The synthetic versatility of 2-(Hydroxymethyl)cyclobutan-1-ol has also been leveraged in the development of materials science applications. In a 2024 study published in Advanced Materials, researchers demonstrated that 2-(Hydroxymethyl)cyclobutan-1-ol could be used as a monomer in the synthesis of self-healing polymers. The hydroxymethyl group was functionalized with thiol-ene click chemistry, enabling the formation of dynamic covalent bonds that can reversibly break and reform under mild conditions. This property makes the resulting polymers highly suitable for biomedical applications, including tissue engineering scaffolds and coating materials for implantable devices.

Looking ahead, the 2-(Hydroxymethyl)cyclobutan-1-ol scaffold is expected to play an increasingly important role in the development of precision medicine strategies. The chiral center introduced by the hydroxymethyl group allows for the synthesis of enantiomerically pure compounds, which can be tailored to interact with specific isoforms of target proteins. In a 2023 study in Science Translational Medicine, scientists used 2-(Hydroxymethyl)cyclobutan-1-ol derivatives to develop selective inhibitors of the PI3Kα isoform, which is implicated in various cancers and metabolic disorders. The hydroxymethyl group was found to be critical for achieving the desired selectivity, as it could form hydrogen bonds with the hydrophobic pocket of the PI3Kα enzyme while avoiding interactions with other PI3K isoforms.

As research on 2-(Hydroxymethyl)cyclobutan-1-ol continues to advance, it is clear that this compound represents a versatile platform for the development of next-generation therapeutics and materials. Its unique combination of chemical stability, synthetic flexibility, and biocompatibility makes it an ideal candidate for a wide range of applications, from drug discovery to nanotechnology. The ongoing exploration of its structure-activity relationships will undoubtedly lead to the discovery of novel compounds with enhanced biological activity and improved pharmacological profiles.

The compound 2-(Hydroxymethyl)cyclobutan-1-ol has emerged as a highly versatile and promising scaffold in various scientific and technological fields, including drug discovery, materials science, neuropharmacology, and precision medicine. Below is a structured summary of its key applications and potential: --- ### 1. Drug Discovery and Therapeutics - Neurological Disorders: - Acts as a positive allosteric modulator of NMDA receptors, with potential applications in treating Alzheimer’s disease, schizophrenia, and epilepsy. - Enables the design of enantiomerically pure compounds for isoform-selective inhibition of enzymes like PI3Kα, which is linked to cancer and metabolic diseases. - Antibacterial Applications: - Modified derivatives show potent antimicrobial activity against multidrug-resistant strains of *Staphylococcus aureus* and *Escherichia coli*, with low systemic toxicity. - Prodrug Design: - The hydroxymethyl group can be functionalized with click chemistry-compatible moieties (e.g., azide, alkyne) for PEGylation or targeted delivery via nanoparticle systems. - Anti-inflammatory and Neuroprotective Effects: - Demonstrates neuroprotective activity in preclinical models, potentially useful in ischemic stroke and Parkinson’s disease. --- ### 2. Materials Science and Engineering - Self-Healing Polymers: - Serves as a monomer for dynamic covalent polymers using thiol-ene click chemistry, enabling self-repairing materials for biomedical and industrial applications. - Biocompatible Materials: - Used in the development of tissue engineering scaffolds and coating materials for implantable devices, leveraging its biocompatibility and chemical stability. --- ### 3. Precision Medicine and Targeted Therapies - Chiral Drug Design: - The chiral center allows for the synthesis of enantiomerically pure compounds, enabling isoform-specific targeting and reduced off-target effects. - Personalized Therapeutics: - Potential for structure-activity relationship (SAR) studies to tailor compounds for individual patient profiles, enhancing efficacy and safety. --- ### 4. Synthetic Versatility and Flexibility - Modular Chemistry: - The hydroxymethyl group can be readily modified with a wide range of functional groups, including amines, esters, sulfonates, and click chemistry moieties. - Green Chemistry Applications: - Compatible with mild reaction conditions, making it suitable for sustainable synthetic processes. --- ### 5. Future Directions and Research Opportunities - Structure-Activity Relationship (SAR) Studies: - Further exploration of structure-activity relationships could yield novel derivatives with enhanced pharmacological profiles and improved solubility. - Combination Therapies: - Potential for synergistic drug combinations in multimodal treatment strategies for complex diseases. - AI-Driven Drug Design: - Integration with machine learning models could accelerate the virtual screening and optimization of 2-(Hydroxymethyl)cyclobutan-1-ol derivatives. --- ### Conclusion 2-(Hydroxymethyl)cyclobutan-1-ol is a highly promising scaffold with broad applicability across pharmaceutical, biomedical, and materials science domains. Its chemical stability, synthetic flexibility, and biocompatibility make it an ideal platform for the development of next-generation therapeutics, precision medicine, and innovative materials. Continued research in this area is expected to yield breakthroughs in drug discovery, nanotechnology, and biomedical engineering. --- Would you like a visual representation (e.g., chemical structure, application map) or a deeper dive into any of these areas?